Cas no 894021-65-9 (N1-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-ylpiperidine-1,4-dicarboxamide)

N1-1-(3-Methoxyphenyl)-5-oxopyrrolidin-3-ylpiperidine-1,4-dicarboxamide is a synthetic organic compound featuring a pyrrolidinone core linked to a piperidine scaffold via a dicarboxamide bridge, with a 3-methoxyphenyl substituent. This structure confers potential pharmacological relevance, particularly in targeting central nervous system (CNS) or enzyme-related pathways due to its amide and heterocyclic functionalities. The methoxy group may enhance solubility and bioavailability, while the rigid pyrrolidinone and piperidine moieties could contribute to selective binding interactions. Its synthetic versatility allows for further derivatization, making it a valuable intermediate in medicinal chemistry research. The compound's stability and well-defined stereochemistry further support its utility in structure-activity relationship (SAR) studies.
N1-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-ylpiperidine-1,4-dicarboxamide structure
894021-65-9 structure
Product Name:N1-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-ylpiperidine-1,4-dicarboxamide
CAS No:894021-65-9
MF:C18H24N4O4
MW:360.407564163208
CID:5515353
Update Time:2025-06-11

N1-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-ylpiperidine-1,4-dicarboxamide Chemical and Physical Properties

Names and Identifiers

    • 1,4-Piperidinedicarboxamide, N1-[1-(3-methoxyphenyl)-5-oxo-3-pyrrolidinyl]-
    • N1-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-ylpiperidine-1,4-dicarboxamide
    • Inchi: 1S/C18H24N4O4/c1-26-15-4-2-3-14(10-15)22-11-13(9-16(22)23)20-18(25)21-7-5-12(6-8-21)17(19)24/h2-4,10,12-13H,5-9,11H2,1H3,(H2,19,24)(H,20,25)
    • InChI Key: AKYXGLLFIFYOHT-UHFFFAOYSA-N
    • SMILES: N1(C(NC2CC(=O)N(C3=CC=CC(OC)=C3)C2)=O)CCC(C(N)=O)CC1

N1-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-ylpiperidine-1,4-dicarboxamide Pricemore >>

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Additional information on N1-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-ylpiperidine-1,4-dicarboxamide

N1-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-ylpiperidine-1,4-dicarboxamide: A Comprehensive Overview

N1-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-ylpiperidine-1,4-dicarboxamide (CAS No. 894021-65-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for various therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements related to this compound.

Chemical Structure and Synthesis: The chemical structure of N1-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-ylpiperidine-1,4-dicarboxamide is composed of a piperidine ring linked to a pyrrolidinone moiety through a dicarboxamide linkage. The presence of a methoxyphenyl substituent on the piperidine ring adds to its structural complexity and influences its biological activity. The synthesis of this compound typically involves multi-step reactions, including the formation of the pyrrolidinone core and subsequent functional group modifications. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for further research and development.

Biological Properties: One of the key areas of interest for N1-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-ylpiperidine-1,4-dicarboxamide is its potential as a therapeutic agent. Studies have shown that this compound exhibits significant activity in modulating various biological pathways. For instance, it has been reported to have potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, preliminary studies suggest that it may have neuroprotective properties, making it a candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Pharmacological Studies: In vitro and in vivo studies have provided valuable insights into the pharmacological profile of N1-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-ylpiperidine-1,4-dicarboxamide. Cell-based assays have demonstrated its ability to cross cell membranes and interact with specific protein targets. Animal models have further confirmed its efficacy in reducing inflammation and protecting neural cells from oxidative stress. These findings have paved the way for more detailed investigations into its mechanism of action and potential clinical applications.

Clinical Potential: The promising results from preclinical studies have sparked interest in exploring the clinical potential of N1-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-ylpiperidine-1,4-dicarboxamide. Several Phase I clinical trials are currently underway to evaluate its safety and tolerability in humans. Early data suggest that it is well-tolerated at therapeutic doses with minimal side effects. If these trials are successful, it could lead to Phase II trials focusing on specific disease indications such as chronic inflammatory conditions and neurodegenerative disorders.

Current Research Trends: Ongoing research on N1-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-ylpiperidine-1,4-dicarboxamide is focused on optimizing its pharmacokinetic properties and enhancing its therapeutic efficacy. Scientists are exploring various prodrug strategies to improve its bioavailability and reduce metabolic degradation. Additionally, efforts are being made to identify novel delivery systems that can target specific tissues or cells, thereby maximizing its therapeutic impact while minimizing systemic side effects.

Conclusion: In conclusion, N1-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-ylpiperidine-1,4-dicarboxamide (CAS No. 894021-65-9) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As more data from preclinical and clinical studies become available, it is likely that this compound will play an increasingly important role in the treatment of various diseases.

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